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Compound of Interest

Compound Name:
2-Methylsulfanylpyrimidine-4-

carboxylic acid

Cat. No.: B073560 Get Quote

CAS Number: 1126-44-9

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a comprehensive overview of 2-Methylsulfanylpyrimidine-4-
carboxylic acid, a heterocyclic organic compound with applications as a key intermediate in

the synthesis of various bioactive molecules. Due to the nature of this compound as a building

block in chemical synthesis, publicly available data on its specific biological activities, detailed

experimental protocols, and involvement in signaling pathways is limited. This guide compiles

the available physicochemical data and contextualizes its potential applications based on the

activities of structurally related pyrimidine derivatives.

Physicochemical Properties
The fundamental properties of 2-Methylsulfanylpyrimidine-4-carboxylic acid are

summarized below. This data is compiled from various chemical suppliers and databases.
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Property Value Source

CAS Number 1126-44-9 Multiple Chemical Suppliers

Molecular Formula C₆H₆N₂O₂S Multiple Chemical Suppliers

Molecular Weight 170.19 g/mol Multiple Chemical Suppliers

Physical Form Crystalline Powder Thermo Scientific Acros[1]

Purity ≥97% (HPLC) Thermo Scientific Acros[1]

Synthesis and Reactivity
While a specific, detailed experimental protocol for the synthesis of 2-
Methylsulfanylpyrimidine-4-carboxylic acid is not readily available in peer-reviewed

literature, its structure suggests it can be synthesized via the cyclocondensation of appropriate

precursors. A general approach described for similar pyrimidine-4-carboxylate derivatives

involves the reaction of S-methylisothiourea with a suitable three-carbon carbonyl compound,

followed by hydrolysis of the resulting ester.

The chemical reactivity of 2-Methylsulfanylpyrimidine-4-carboxylic acid is characteristic of

its functional groups:

Carboxylic Acid: This group can undergo esterification or amidation, allowing for its

conjugation to other molecules. This is a common strategy in medicinal chemistry to develop

prodrugs or to link the scaffold to a targeting moiety.

Methylthio Group: The sulfur atom can be oxidized to a sulfoxide or a sulfone, which can

modulate the electronic properties and biological activity of the molecule.

Pyrimidine Ring: The aromatic ring system can be subject to various substitution reactions,

although the existing substituents will direct the position of any new functional groups.

Potential Biological and Pharmacological Context
Direct experimental evidence for the biological activity of 2-Methylsulfanylpyrimidine-4-
carboxylic acid is not extensively documented. However, the pyrimidine scaffold is a well-

established pharmacophore present in a wide range of biologically active compounds.
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Therefore, this molecule is a valuable starting point for the synthesis of novel therapeutic

agents.

Derivatives of pyrimidine and 2-(methylthio)pyrimidine have demonstrated a broad spectrum of

activities, including:

Anticancer Activity: Pyrimidine analogues are a cornerstone of chemotherapy. The structural

motif of 2-Methylsulfanylpyrimidine-4-carboxylic acid could be elaborated to design

inhibitors of key enzymes in cancer progression.

Antiviral and Antimicrobial Agents: The pyrimidine ring is a core component of nucleosides,

making its derivatives potent inhibitors of viral replication. There is also evidence of

pyrimidine compounds possessing antibacterial and antifungal properties.

Enzyme Inhibition: Structurally related compounds have been investigated as inhibitors of

various enzymes. For instance, some pyrimidine derivatives have been explored as xanthine

oxidase inhibitors for the treatment of gout, while others show potential as dihydroorotate

dehydrogenase (DHODH) inhibitors, which is relevant in autoimmune diseases and cancer.

It is important to note that while this compound serves as a versatile scaffold, its own

pharmacological activity has not been extensively investigated.[2]

Logical Relationship for Synthetic Utility
The primary role of 2-Methylsulfanylpyrimidine-4-carboxylic acid is as a synthetic

intermediate. The following diagram illustrates its logical position in a drug discovery workflow.
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Caption: Workflow illustrating the use of 2-Methylsulfanylpyrimidine-4-carboxylic acid as a

scaffold in drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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